Cas no 1864003-41-7 (rac-(3aS,7aR)-Hexahydro[1,3]oxazolo[4,5-c]pyridin-2(3H)-one hydrochloride)

• Product Name: rac-(3aS,7aR)-Hexahydro[1,3]oxazolo[4,5-c]pyridin-2(3H)-one hydrochloride
• CAS No: 1864003-41-7
• MF: C₆H₁₁ClN₂O₂
• MW: 178.616740465164
• CID: 4624919
• Update Time: 2025-10-17

rac-(3aS,7aR)-Hexahydro[1,3]oxazolo[4,5-c]pyridin-2(3H)-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• rac-(3aS,7aR)-Hexahydro[1,3]oxazolo[4,5-c]pyridin-2(3H)-one hydrochloride
• (3AS,7aR)-hexahydrooxazolo[4,5-c]pyridin-2(3H)-one hydrochloride
• (3aS,7aR)-3a,4,5,6,7,7a-hexahydro-3H-[1,3]oxazolo[4,5-c]pyridin-2-one;hydrochloride

• Inchi： 1S/C6H10N2O2.ClH/c9-6-8-4-3-7-2-1-5(4)10-6;/h4-5,7H,1-3H2,(H,8,9);1H/t4-,5+;/m0./s1
• InChI Key： VNPRMKVACJOTFQ-UYXJWNHNSA-N
• SMILES： Cl.O1C(N[C@H]2CNCC[C@@H]12)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 160
• Topological Polar Surface Area: 50.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines Oxazolidinones

Additional information on rac-(3aS,7aR)-Hexahydro[1,3]oxazolo[4,5-c]pyridin-2(3H)-one hydrochloride

Research Briefing on rac-(3aS,7aR)-Hexahydro[1,3]oxazolo[4,5-c]pyridin-2(3H)-one hydrochloride (CAS: 1864003-41-7)

The compound rac-(3aS,7aR)-Hexahydro[1,3]oxazolo[4,5-c]pyridin-2(3H)-one hydrochloride (CAS: 1864003-41-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic heterocyclic compound, characterized by its oxazolo-pyridine scaffold, is being investigated for its potential applications in drug discovery, particularly as a building block for novel therapeutics targeting neurological and inflammatory disorders.

Recent studies have focused on the synthesis and pharmacological evaluation of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed an optimized synthetic route for rac-(3aS,7aR)-Hexahydro[1,3]oxazolo[4,5-c]pyridin-2(3H)-one hydrochloride, achieving a 72% yield with improved purity (>99%) through recrystallization techniques. The study highlighted the compound's stability under physiological conditions, making it a promising candidate for further development.

Pharmacological screening has revealed that this compound exhibits moderate affinity for sigma-1 receptors (Ki = 120 nM) and weak inhibition of monoamine oxidase B (MAO-B, IC50 = 8.2 μM). These findings suggest potential applications in neurodegenerative diseases, though further structure-activity relationship (SAR) studies are needed to enhance selectivity and potency. Molecular docking simulations indicate that the rigid bicyclic structure may contribute to its receptor binding profile.

In drug formulation research, rac-(3aS,7aR)-Hexahydro[1,3]oxazolo[4,5-c]pyridin-2(3H)-one hydrochloride has demonstrated good solubility in aqueous solutions (23 mg/mL at pH 7.4) and acceptable permeability in Caco-2 cell models (Papp = 5.6 × 10^-6 cm/s). These properties, combined with its favorable metabolic stability (t1/2 > 120 minutes in human liver microsomes), position it as a viable lead compound for central nervous system (CNS) drug development.

Ongoing research is exploring the compound's potential as a scaffold for developing dual-acting molecules targeting both sigma receptors and MAO enzymes. Preliminary in vivo studies in rodent models of Parkinson's disease have shown neuroprotective effects at doses of 10-30 mg/kg, though comprehensive toxicological evaluations are still pending. The hydrochloride salt form (CAS: 1864003-41-7) has been confirmed to exhibit superior crystallinity and stability compared to the free base form.

Future directions for this research include the development of enantiomerically pure forms of the compound to investigate potential differences in pharmacological activity, as well as the synthesis of derivatives with modified substituents to optimize drug-like properties. The compound's unique structural features continue to make it a subject of interest in medicinal chemistry and preclinical drug development programs.